![molecular formula C15H17NO3S2 B5697547 N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide](/img/structure/B5697547.png)
N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide, also known as EPM, is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and biotechnology. EPM is a white crystalline powder with a molecular weight of 329.43 g/mol and a chemical formula of C15H17NO3S2.
Mechanism of Action
The mechanism of action of N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase II, which are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects. Studies have reported that this compound can induce DNA damage and oxidative stress in cancer cells, leading to apoptosis. This compound has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and topoisomerase II, which are involved in the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide has several advantages as a research tool. It is a relatively simple compound to synthesize, and its anticancer activity has been extensively studied, making it a promising candidate for the development of new anticancer agents. However, this compound also has some limitations. Its mechanism of action is not fully understood, and its toxicity and side effects are not well characterized.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide. One area of interest is the development of new anticancer agents based on the structure of this compound. Another area of interest is the investigation of the mechanism of action of this compound, which could lead to the development of new therapeutic targets for cancer treatment. Additionally, further studies are needed to fully characterize the toxicity and side effects of this compound.
Synthesis Methods
N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 4-ethoxyaniline with chloromethyl methyl sulfide, followed by the reaction of the resulting intermediate with benzenesulfonyl chloride. The final product is obtained through the purification of the crude product by recrystallization.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-(methylthio)benzenesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported that this compound exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to possess antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-methylsulfanylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S2/c1-3-19-13-6-4-12(5-7-13)16-21(17,18)15-10-8-14(20-2)9-11-15/h4-11,16H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOROODZGSJCJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.